Cas no 2172180-91-3 (3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 2172180-91-3
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 6455698
• PubChem ID: 165529230
• Update Time: 2025-10-05

3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide
• 2172180-91-3
• [3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-yl]methanesulfonamide
• EN300-1461391

• Inchi： 1S/C12H15N3O2S/c1-9-4-3-5-12(6-9)15-7-11(10(2)14-15)8-18(13,16)17/h3-7H,8H2,1-2H3,(H2,13,16,17)
• InChI Key： PWFJUKOIOCGLPQ-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C2C=CC=C(C)C=2)N=C1C)(N)(=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide

Research Briefing on 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide (CAS: 2172180-91-3)

In recent years, the compound 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide (CAS: 2172180-91-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated a deeper understanding of its chemical properties and stability under various conditions, which is critical for its potential use in drug development.

One of the most notable findings in recent research is the compound's interaction with specific enzyme targets. Preliminary studies suggest that 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide acts as an inhibitor for certain kinases involved in inflammatory and oncogenic pathways. This has sparked interest in its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and tumor growth, although further research is needed to validate these findings.

Another area of exploration is the compound's pharmacokinetic profile. Recent investigations have focused on its absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate that the compound exhibits favorable bioavailability and a relatively long half-life, which could make it a suitable candidate for oral administration. However, challenges such as potential drug-drug interactions and toxicity at higher doses remain to be addressed.

In addition to its therapeutic potential, researchers are also examining the structural modifications of 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide to enhance its activity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity. These insights are guiding the design of next-generation derivatives with improved efficacy and reduced side effects.

Despite the promising progress, several challenges remain in the development of 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide as a viable therapeutic agent. Regulatory hurdles, scalability of synthesis, and comprehensive safety assessments are critical areas that require further investigation. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, 3-methyl-1-(3-methylphenyl)-1H-pyrazol-4-ylmethanesulfonamide represents a compelling area of research in chemical biology and pharmaceutical science. Its unique chemical structure and biological activity offer exciting opportunities for the development of novel therapeutics. Continued research and innovation will be key to unlocking its full potential and addressing the remaining challenges in its path to clinical application.